2-Chloro-N-(2-iodo-phenyl)-benzamide

• Molecular Formula: C13H9ClINO
• Molecular Weight: 357.57 g/mol
• IUPAC Name: 2-chloro-N-(2-iodophenyl)benzamide
• InChI: InChI=1S/C13H9ClINO/c14-10-6-2-1-5-9(10)13(17)16-12-8-4-3-7-11(12)15/h1-8H,(H,16,17)
• InChI Key: FCAWRKDELXIQQG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=CC=C2I)Cl

Description

2-Chloro-N-(2-iodo-phenyl)-benzamide is a halogenated benzamide derivative featuring a chlorine atom at the ortho position of the benzoyl ring and an iodine atom at the ortho position of the aniline ring. Benzamide derivatives are widely studied for their biological activities, including pesticidal (), anticancer (), and catalytic applications (). The presence of halogens like chlorine and iodine influences electronic properties, steric bulk, and intermolecular interactions, which are critical for crystallization and bioactivity .

Comparison with Similar Compounds

Substituent Effects on Physical Properties

Table 1: Physical Properties of Selected 2-Chloro-N-substituted Benzamides

Compound	Substituent (R)	Melting Point (°C)	1H-NMR (NH peaks, ppm)	Reference
2-Chloro-N-(2-iodo-phenyl)-benzamide	2-iodophenyl	Not reported	Not reported	Inference
Compound 14 ()	4,6-dichloropyrimidin-2-yl	156–158	11.52, 11.24
Compound 15 ()	4-chloro-6-methylpyrimidin-2-yl	126–128	11.89, 10.98
2-Chloro-N-(3-chlorophenyl)-benzamide	3-chlorophenyl	Not reported	Not reported
GDC-0449 ()	4-chloro-3-(pyridin-2-yl)phenyl	Not reported	Not reported

Key Observations :

• Pyrimidinyl-substituted analogs () exhibit melting points ranging from 126–167°C, influenced by substituent bulk and hydrogen-bonding capacity. The iodine substituent in the target compound may elevate melting points due to increased molecular weight and halogen-halogen interactions .
• NMR NH peaks in pyrimidinyl derivatives appear downfield (10.98–11.89 ppm), indicative of strong hydrogen bonding, a trend likely shared by the target compound .

Structural and Conformational Analysis

Table 2: Crystallographic Parameters of Benzamide Analogs

Compound	Dihedral Angle (Benzoyl-Aniline)	N–H⋯O Hydrogen Bonding	Conformation of Halogens	Reference
2-Chloro-N-(2-iodo-phenyl)-benzamide	Not reported	Inferred	Ortho-Cl syn to C=O; Ortho-I steric	Inference
2-Chloro-N-(3-chlorophenyl)-benzamide	69.74°	Yes	Ortho-Cl syn to C=O
N-(2-methylphenyl)-benzamide	63.4°	Yes	Ortho-methyl syn to N–H
2-Chloro-N-(2,6-dichlorophenyl)-benzamide	Not reported	Yes	Trans N–H and C=O

Key Observations :

• In 2-chloro-N-(3-chlorophenyl)-benzamide, the ortho-chloro group adopts a syn conformation relative to the C=O bond, while the meta-chloro group is anti to the N–H bond. This arrangement is critical for hydrogen-bonded chain formation along the c-axis .

Antitumor Activity :

• GDC-0449 (2-chloro-N-(4-chloro-3-(pyridin-2-yl)phenyl)-4-(methylsulfonyl)benzamide) inhibits the Hedgehog pathway, demonstrating efficacy in medulloblastoma and colorectal cancer models. The target compound’s iodine substituent may enhance binding affinity to hydrophobic pockets in target proteins .

Pesticidal Activity :

• Pyrimidinyl-substituted analogs () were synthesized as novel pesticides. The iodine substituent’s electron-withdrawing nature could modulate interactions with insecticidal targets like acetylcholinesterase .